Cas no 1805636-26-3 (5-Fluoro-4-methoxynicotinonitrile)

• Product Name: 5-Fluoro-4-methoxynicotinonitrile
• CAS No: 1805636-26-3
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 4903710
• Update Time: 2025-10-29

5-Fluoro-4-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-methoxynicotinonitrile

• Inchi： 1S/C7H5FN2O/c1-11-7-5(2-9)3-10-4-6(7)8/h3-4H,1H3
• InChI Key： VOFXKAKKCUGNJR-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C#N)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 0.6
• Topological Polar Surface Area: 45.9

Additional information on 5-Fluoro-4-methoxynicotinonitrile

Introduction to 5-Fluoro-4-methoxynicotinonitrile (CAS No. 1805636-26-3)

5-Fluoro-4-methoxynicotinonitrile, with the chemical formula C₇H₅FN₂O, is a fluorinated nicotinonitrile derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1805636-26-3, represents a class of heterocyclic molecules that exhibit a broad spectrum of biological activities. The presence of both a fluoro group and a methoxy substituent in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive agents.

The fluoro group, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, plays a crucial role in the pharmacological profile of 5-Fluoro-4-methoxynicotinonitrile. In recent years, fluorinated compounds have been extensively studied due to their enhanced bioavailability and improved therapeutic efficacy. The incorporation of fluorine into pharmaceuticals often leads to increased metabolic resistance, prolonged half-life, and better interaction with biological targets. This has spurred considerable interest in developing fluorinated derivatives of nicotinamide-related compounds, which are known for their involvement in various enzymatic pathways.

The methoxy group in 5-Fluoro-4-methoxynicotinonitrile further contributes to its complex pharmacophore by influencing electron distribution and hydrogen bonding capabilities. This modification can alter the compound's solubility, permeability across biological membranes, and overall interaction with biological receptors. The combination of these two functional groups makes 5-Fluoro-4-methoxynicotinonitrile a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of fluorinated nicotinonitriles like 5-Fluoro-4-methoxynicotinonitrile. These techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects with high accuracy. Such insights are invaluable for guiding experimental synthesis and ensuring that the final compound meets stringent pharmacological requirements. The integration of machine learning algorithms has further accelerated this process by enabling high-throughput virtual screening of large chemical libraries.

In the realm of medicinal chemistry, 5-Fluoro-4-methoxynicotinonitrile has been investigated for its potential applications in treating various diseases. Nicotinamide derivatives are well-documented for their roles in metabolic regulation, DNA repair, and inflammation modulation. The addition of fluorine and methoxy groups enhances these properties by improving target specificity and reducing off-target effects. For instance, studies have suggested that fluorinated nicotinonitriles may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and bacterial resistance mechanisms.

One particularly intriguing area of research involves the use of 5-Fluoro-4-methoxynicotinonitrile as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel molecules with enhanced therapeutic profiles. For example, modifications at the nitrile or methoxy positions can yield derivatives with improved efficacy against neurological disorders or infectious diseases. The versatility of this compound underscores its importance as a building block in synthetic organic chemistry.

The agrochemical industry has also recognized the potential of 5-Fluoro-4-methoxynicotinonitrile, particularly in the development of advanced crop protection agents. Fluorinated compounds often demonstrate superior stability under environmental stressors such as UV radiation and moisture, making them ideal for agricultural applications. Furthermore, their ability to interact selectively with biological targets in pests and weeds offers a pathway to more sustainable farming practices.

Manufacturing processes for 5-Fluoro-4-methoxynicotinonitrile require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles by minimizing waste generation and reducing hazardous byproducts. Techniques such as catalytic hydrogenation and flow chemistry have been employed to streamline production while maintaining efficiency.

The regulatory landscape for fluorinated pharmaceuticals is evolving rapidly, driven by both opportunities and challenges. While these compounds offer significant therapeutic benefits, their unique chemical properties also necessitate rigorous safety evaluations. Regulatory agencies worldwide are developing frameworks to assess the long-term impacts of fluorinated drugs on human health and the environment. Compliance with these standards is essential for ensuring that products like 5-Fluoro-4-methoxynicotinonitrile can be safely utilized across various applications.

Future research directions for 5-Fluoro-4-methoxynicotinonitrile may include exploring its potential as an intermediate in producing next-generation therapeutics. Advances in biocatalysis could enable more sustainable synthesis routes, while innovations in drug delivery systems may enhance its bioavailability and targeted action. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality.

In conclusion,5-Fluoro-4-methoxynicotinonitrile (CAS No. 1805636-26-3) represents a fascinating compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features—particularly the combination of fluoro and methoxy substituents—make it a versatile scaffold for designing novel bioactive agents. As research continues to uncover new therapeutic possibilities,5-fluoro derivatives like this one are poised to play an increasingly important role in addressing global health challenges.